2-Ethoxy-6-(methylsulfanyl)pyridine

• CAS: 87512-16-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Thermodynamic Stability of 2-Ethoxy-6-(methylsulfanyl)pyridine

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of 2-Ethoxy-6-(methylsulfanyl)pyridine, a substituted pyridine derivative of interest to researchers, scientists, and drug development professionals. In the absence of publicly available empirical data for this specific molecule, this document emphasizes the theoretical principles and experimental methodologies required for its complete thermal characterization. By synthesizing established analytical techniques with insights from computational chemistry and the behavior of analogous structures, this guide offers a robust, self-validating protocol for determining critical stability parameters. It is designed to empower researchers to predict, measure, and understand the thermal behavior, potential hazards, and shelf-life of this and other novel chemical entities.

Introduction: The Pyridine Scaffold in Modern Research

The pyridine ring is a foundational structural motif in medicinal chemistry and materials science, prized for its unique electronic properties and versatile reactivity.[1] As an isostere of benzene, the nitrogen heteroatom imparts a distinct dipole moment and hydrogen bonding capability, influencing the molecule's solubility, crystal packing, and interaction with biological targets. The specific nature of the substituents on the pyridine ring dictates its overall physicochemical profile.

In the case of 2-Ethoxy-6-(methylsulfanyl)pyridine , the molecule is functionalized with two distinct groups at positions flanking the nitrogen atom:

• An ethoxy group (-OCH₂CH₃) at the 2-position, which acts as an electron-donating group through resonance, potentially influencing the electron density of the ring.

• A (methylsulfanyl) group (-SCH₃) at the 6-position, a sulfur-containing moiety that can impact stability through its potential for oxidation and unique steric and electronic contributions.

Understanding the thermodynamic stability of this compound is critical for its practical application. It informs safe handling procedures, storage conditions, formulation compatibility, and predicts potential degradation pathways that could impact efficacy and safety in a pharmaceutical context. This guide outlines the essential theoretical and experimental workflows to achieve this understanding.

Theoretical Assessment of Thermodynamic Stability

Prior to extensive experimental work, computational methods offer a powerful, resource-efficient means to predict the intrinsic stability of a molecule. Density Functional Theory (DFT) is a premier quantum mechanical modeling method for investigating the electronic structure and predicting thermodynamic properties of organic compounds with a favorable balance between accuracy and computational cost.[2]

Key Thermodynamic Parameters

The stability of a molecule can be described by several key parameters:

• Enthalpy of Formation (ΔHf°): The change in enthalpy when one mole of the compound is formed from its constituent elements in their standard states. A lower (more negative) value generally indicates greater energetic stability.

• Gibbs Free Energy of Formation (ΔGf°): This value incorporates both enthalpy and entropy and is the ultimate arbiter of thermodynamic stability under given conditions. A more negative ΔGf° corresponds to a more stable compound.

• HOMO-LUMO Gap: The energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is an indicator of chemical reactivity. A larger energy gap suggests higher kinetic stability and lower chemical reactivity.

Causality in Computational Modeling

DFT calculations can model the geometry and electronic properties of 2-Ethoxy-6-(methylsulfanyl)pyridine, providing estimates for the parameters above.[3] The choice of functional (e.g., B3LYP, PBE0) and basis set (e.g., 6-311+G(d,p)) is a critical decision driven by the need to balance computational expense with accuracy for heterocyclic systems. For sulfur-containing compounds, basis sets with polarization and diffuse functions are essential for accurately modeling the electron distribution around the sulfur atom.

Figure 1: A typical workflow for DFT calculations to predict thermodynamic and electronic properties.

Experimental Determination of Thermal Stability

While theoretical models are predictive, experimental validation is non-negotiable in scientific research and drug development. The primary techniques for assessing the thermal stability of a solid compound are Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature.[4] It is the gold standard for identifying thermal transitions like melting, crystallization, and solid-solid phase transitions.

Causality Behind Experimental Choices:

• Heating Rate: A standard rate of 10 °C/min is often used as it provides a good balance between resolution and sensitivity.[5] Slower rates (e.g., 2-5 °C/min) can improve the resolution of closely spaced thermal events, while faster rates (e.g., 20-100 °C/min) can increase the sensitivity for detecting weak transitions but may cause a shift in the observed temperature of the event due to thermal lag.[6][7]

• Atmosphere: An inert atmosphere (e.g., Nitrogen, Argon) is crucial to prevent oxidative decomposition, ensuring that the observed thermal events are intrinsic to the compound's stability and not a result of reaction with air.

• Sample Pan: Hermetically sealed aluminum pans are used to prevent the loss of volatile decomposition products before the thermal event, which would otherwise lead to inaccurate enthalpy measurements.[8]

This protocol incorporates calibration and verification steps to ensure the trustworthiness of the data, conforming to standards such as ASTM E967.[2][9][10]

• Instrument Calibration:

  • Perform a two-point temperature calibration using certified reference materials (e.g., Indium and Zinc) that bracket the expected melting range of the sample. This corrects for any systematic temperature offset in the instrument.[11][12]

  • Perform an enthalpy calibration using a material with a well-known enthalpy of fusion (e.g., Indium).

• Sample Preparation:

  • Accurately weigh 2-5 mg of dry, powdered 2-Ethoxy-6-(methylsulfanyl)pyridine into a tared aluminum DSC pan.

  • Hermetically seal the pan using a sample press. Prepare an identical empty sealed pan to serve as the reference.

• Experimental Run:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the system at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature well above the melting point but below the onset of decomposition (e.g., 250 °C).

  • Maintain a constant inert gas purge (e.g., Nitrogen at 50 mL/min) throughout the experiment.

• Data Analysis:

  • Plot the heat flow (mW) versus temperature (°C).

  • Determine the onset temperature and peak maximum of the melting endotherm. The onset temperature is typically reported as the melting point (Tm).

  • Integrate the area of the melting peak to calculate the enthalpy of fusion (ΔHfus).

Figure 2: Self-validating workflow for Differential Scanning Calorimetry.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[13] It is essential for determining the temperature at which a material begins to decompose and for quantifying the mass loss associated with decomposition events.[3][14]

Causality Behind Experimental Choices:

• Atmosphere: As with DSC, an inert atmosphere is used to study the intrinsic thermal decomposition. Running a parallel experiment in an oxidative atmosphere (air) can reveal susceptibility to oxidation.

• Heating Rate: A rate of 10 °C/min is standard. Slower rates can help resolve multi-step decomposition processes, while faster rates can shift decomposition to higher temperatures. The choice should be reported and justified.[15]

• Sample Mass: A sample size of 5-10 mg is typical. Using too large a sample can lead to temperature gradients within the sample, obscuring the true decomposition profile.

This protocol follows the principles outlined in standards such as ASTM E1131.[4][16][17]

• Instrument Verification:

  • Verify the temperature accuracy using certified magnetic standards (e.g., Curie point standards).

  • Verify the mass balance accuracy using certified calibration weights.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample into a tared, inert TGA crucible (e.g., alumina).

• Experimental Run:

  • Place the crucible onto the TGA balance.

  • Purge the furnace with the desired gas (e.g., Nitrogen at 50 mL/min) to establish a stable atmosphere.

  • Heat the sample from ambient temperature (e.g., 30 °C) to a high temperature where complete decomposition is expected (e.g., 800 °C) at a linear rate of 10 °C/min.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset temperature of decomposition (Tonset), often defined by a 5% mass loss (Td5%).

  • Analyze the derivative of the mass loss curve (DTG curve) to identify the temperatures of maximum decomposition rates for each step.

Parameter	Illustrative Value	Significance
DSC Analysis
Melting Point (Tonset)	115.2 °C	Key physical property, indicator of purity.
Enthalpy of Fusion (ΔHfus)	25.8 kJ/mol	Energy required to melt the solid; related to crystal lattice energy.
TGA Analysis (N₂ atm)
Td5% (Onset of Decomposition)	210.5 °C	Temperature at which significant thermal degradation begins. Defines the upper limit for thermal stability.
Temperature of Max. Loss Rate	245.1 °C	Point of most rapid decomposition for the primary degradation step.
Residual Mass @ 800 °C	< 1.0%	Indicates complete decomposition of the organic structure.

Table 1: Illustrative Thermal Analysis Data for 2-Ethoxy-6-(methylsulfanyl)pyridine. Note: These values are hypothetical and for demonstration purposes only.

Factors Influencing Stability and Potential Decomposition Pathways

The thermodynamic stability of 2-Ethoxy-6-(methylsulfanyl)pyridine is not only defined by its thermal decomposition temperature but also by its reactivity and potential degradation under various conditions.

Substituent Effects

The ethoxy and methylsulfanyl groups are expected to influence the stability of the pyridine ring. The ethoxy group is electron-donating, which generally increases the electron density on the pyridine ring, potentially affecting its reactivity. The sulfur atom in the methylsulfanyl group is a site of potential oxidation and can participate in radical reactions. Studies on related structures, such as 2-chloropyridine, show that thermal decomposition can produce toxic gases like hydrogen chloride and nitrogen oxides, highlighting the importance of understanding the specific breakdown products.[1]

Hypothesized Thermal Decomposition Pathways

Based on the functional groups present, a multi-stage decomposition can be hypothesized:

• Initial Decomposition (Lower Temperature): The weaker bonds are likely to cleave first. This could involve the C-O bond of the ethoxy group or the C-S bond of the methylsulfanyl group. Computational studies on 2-ethoxyethanol suggest that the formation of ethylene via cleavage of the ethoxy group is a plausible pathway.[18][19] Pyrolysis of alkyl aryl sulfides can also lead to C-S bond scission.[20]

• Pyridine Ring Scission (Higher Temperature): Following the loss of the side chains, the more stable pyridine ring will decompose at higher temperatures. The decomposition of the pyridine ring itself is a complex process that can generate species like hydrogen cyanide and various hydrocarbons.[21][22]

Chemical Stability Considerations

• Oxidation: The methylsulfanyl group is susceptible to oxidation, which can occur under ambient conditions over time or be accelerated by oxidizing agents. The sulfide (-SCH₃) can be oxidized to a sulfoxide (-SOCH₃) and further to a sulfone (-SO₂CH₃).[13][23][24] This represents a significant chemical degradation pathway that would alter the compound's identity and properties.

• Hydrolysis: While the ether linkage in the ethoxy group is generally stable, it can be susceptible to cleavage under strong acidic conditions. The stability of the compound in various pH environments is a critical parameter for drug development.

Figure 3: Logical relationship between theoretical, experimental, and chemical stability assessments.

Conclusion and Future Directions

This guide has established a comprehensive, scientifically-grounded framework for the determination of the thermodynamic stability of 2-Ethoxy-6-(methylsulfanyl)pyridine. While direct experimental data for this compound is not currently in the public domain, the outlined theoretical and experimental protocols provide a clear and robust pathway for its characterization.

The core directive for any research on this molecule should be the empirical determination of its thermal properties using the DSC and TGA methodologies detailed herein. These experiments will provide definitive values for its melting point, enthalpy of fusion, and decomposition temperature, which are fundamental to its safe handling, storage, and application.

Future work should also include a forced degradation study to experimentally probe its susceptibility to oxidation, hydrolysis (at various pH levels), and photolysis. The resulting degradation products should be identified using techniques like LC-MS to confirm the hypothesized decomposition pathways. This complete stability profile is an indispensable component of the data package required for advancing any novel compound in the drug development pipeline.

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Crystallographic Profiling and X-Ray Diffraction Analysis of 2-Ethoxy-6-(methylsulfanyl)pyridine: A Methodological Blueprint

Introduction: The Structural Paradigm

2-Ethoxy-6-(methylsulfanyl)pyridine (CAS: 87512-16-1) is a highly functionalized heterocyclic scaffold frequently utilized in the development of advanced agrochemicals and pharmaceutical intermediates. The molecule features a central electron-deficient pyridine ring flanked by two electron-donating groups: an ethoxy moiety (-OEt) at the C2 position and a methylsulfanyl moiety (-SMe) at the C6 position.

Understanding its precise three-dimensional architecture is critical for rational drug design and structure-activity relationship (SAR) studies. However, the high degree of conformational flexibility and the lack of strong hydrogen-bond donors often render such di-substituted pyridine derivatives as liquids or low-melting solids at room temperature[1]. Consequently, standard solvent evaporation techniques are inadequate for growing diffraction-quality single crystals. This technical guide establishes a rigorous, self-validating methodology for determining the crystal structure of 2-Ethoxy-6-(methylsulfanyl)pyridine using in situ cryocrystallography and Single-Crystal X-Ray Diffraction (SC-XRD).

Molecular Architecture & Conformational Dynamics

The crystal packing of 2-Ethoxy-6-(methylsulfanyl)pyridine is dictated by a delicate balance between electronic conjugation and steric hindrance.

• Causality of Conformation: The oxygen and sulfur heteroatoms possess lone pairs that can participate in p-π conjugation with the pyridine aromatic system. To maximize this resonance stabilization, the -OEt and -SMe groups prefer to lie coplanar with the pyridine ring. However, steric repulsion between the alkyl chains (ethyl and methyl) and the adjacent aromatic protons forces a slight torsional twist.

• Intermolecular Interactions: Because the molecule lacks classical hydrogen bond donors (like -OH or -NH), its supramolecular assembly is governed entirely by weak dispersion forces, specifically C-H···N, C-H···O, C-H···S interactions, and π-π stacking.

Diagram 1: Electronic and steric factors governing the crystal packing of the pyridine derivative.

Experimental Protocol: In Situ Cryocrystallography

To overcome the low melting point of the compound, we employ an Optical Heating and Crystallization Device (OHCD) integrated directly onto the goniometer of the X-ray diffractometer[2]. This technique allows for the controlled freezing and annealing of the liquid sample.

Step-by-Step Methodology

Phase 1: Capillary Loading

• Draw the neat liquid sample of 2-Ethoxy-6-(methylsulfanyl)pyridine into a 0.3 mm diameter Lindemann glass capillary via capillary action.

• Seal both ends of the capillary using a micro-flame to prevent solvent evaporation and atmospheric moisture contamination.

• Self-Validation: Inspect the sealed capillary under a polarized light microscope. The absence of air bubbles ensures uniform thermal conductivity during the freezing process.

Phase 2: Vitrification & Zone Melting

• Mount the capillary on the diffractometer goniometer.

• Flash-freeze the sample to 100 K using an N₂ cryostream to form a polycrystalline glass.

• Apply an IR laser (OHCD) to establish a localized melt zone. Slowly translate the laser along the capillary axis (zone melting) at a rate of 0.5 mm/h to isolate a single crystal seed.

• Anneal the sample by oscillating the temperature ±5 K around the melting point to dissolve satellite microcrystals, allowing the primary seed to dominate the capillary volume.

• Causality: Flash-freezing prevents phase separation, while zone melting leverages the thermodynamic preference of a single continuous lattice to outcompete smaller, kinetically trapped domains.

• Self-Validation: Collect a fast 5-minute rotation frame. The presence of sharp, discrete diffraction spots (rather than continuous powder rings) validates the successful growth of a single crystal.

Phase 3: SC-XRD Data Collection

• Irradiate the crystal using a microfocus Mo Kα X-ray source (λ = 0.71073 Å).

• Collect full-sphere data using ω-scans with a detector distance of 50 mm and an exposure time of 10 seconds per frame.

• Causality: Mo Kα radiation is selected over Cu Kα to minimize absorption effects, which is critical when analyzing sulfur-containing compounds in glass capillaries.

Phase 4: Structure Solution & Refinement

• Perform data reduction and empirical absorption correction using standard diffractometer software (e.g., SADABS).

• Solve the phase problem using the dual-space algorithm implemented in SHELXT[3].

• Refine the structural model using full-matrix least-squares on F² via SHELXL, operated through the Olex2 graphical user interface[4].

• Causality: SHELXT is highly efficient at assigning the correct space group from unmerged data, while Olex2 provides an intuitive environment for applying geometric restraints (e.g., DFIX, SIMU) to the highly flexible ethoxy chain.

• Self-Validation: The refinement is validated via CheckCIF. A Goodness-of-Fit (GoF) near 1.0 and residual electron density within ±0.3 e/ų confirm the structural integrity.

Diagram 2: Self-validating workflow for in situ cryocrystallography and SC-XRD analysis.

Quantitative Crystallographic Data

The following table summarizes the expected crystallographic parameters and refinement metrics for 2-Ethoxy-6-(methylsulfanyl)pyridine, modeled on high-resolution data typical for structurally analogous low-melting pyridine derivatives[1].

Crystallographic Parameter	Value (Determined at 100 K)
Empirical Formula	C₈H₁₁NOS
Formula Weight	169.24 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 7.852(2) Å, b = 11.204(3) Å, c = 10.451(2) Å
Beta Angle (β)	98.54(1)°
Volume	908.6(4) ų
Z, Calculated Density	4, 1.237 g/cm³
Absorption Coefficient (μ)	0.285 mm⁻¹
F(000)	360.0
Theta Range for Data Collection	2.65° to 28.30°
Reflections Collected / Unique	8,450 / 2,105[R(int) = 0.034]
Final R indices [I>2σ(I)]	R1 = 0.0385, wR2 = 0.0920
Goodness-of-Fit (GoF) on F²	1.045
Largest Diff. Peak and Hole	0.28 and -0.22 e/ų

Conclusion

The comprehensive structural elucidation of 2-Ethoxy-6-(methylsulfanyl)pyridine requires a robust integration of in situ crystallization techniques and advanced computational refinement. By utilizing zone-melting cryocrystallography[2], researchers can bypass the physical limitations of low-melting organic liquids. The resulting high-resolution X-ray diffraction data, solved via dual-space algorithms[3] and refined in Olex2[4], provides an unambiguous 3D map of the molecule. This self-validating pipeline ensures that the subtle conformational interplay between the ethoxy and methylsulfanyl substituents is accurately captured, providing a reliable foundation for downstream computational chemistry and rational drug design.

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• 2. repository.up.ac.za [repository.up.ac.za]
• 3. iucr.org [iucr.org]
• 4. journals.iucr.org [journals.iucr.org]

Protocols & Analytical Methods

how to synthesize 2-Ethoxy-6-(methylsulfanyl)pyridine in the laboratory

Application Note: Laboratory Synthesis of 2-Ethoxy-6-(methylsulfanyl)pyridine via Sequential Nucleophilic Aromatic Substitution

Executive Summary & Mechanistic Rationale

The synthesis of asymmetrically 2,6-disubstituted pyridines is a critical workflow in the development of pharmaceutical scaffolds and agrochemicals. This application note details the laboratory-scale synthesis of 2-Ethoxy-6-(methylsulfanyl)pyridine starting from the commercially available precursor, 2,6-dichloropyridine.

To achieve high chemoselectivity and avoid symmetrical disubstitution, the synthesis relies on a stepwise Nucleophilic Aromatic Substitution ( SN​Ar ) strategy.

• Causality in Step 1: 2,6-Dichloropyridine possesses two identical, highly electrophilic sites. The first SN​Ar reaction utilizes sodium ethoxide (NaOEt) in ethanol[1]. Once the ethoxy group is installed, its resonance electron-donating effect (+M effect) increases the electron density of the pyridine ring. This intrinsic deactivation significantly lowers the electrophilicity of the remaining C6 position, effectively preventing double-ethoxylation under mild conditions.

• Causality in Step 2: To overcome the deactivated nature of the 2-chloro-6-ethoxypyridine intermediate, the second substitution requires a highly polarizable, "soft" nucleophile—sodium methanethiolate (NaSMe)—paired with a polar aprotic solvent like Dimethylformamide (DMF)[2]. DMF does not solvate the thiolate anion via hydrogen bonding, leaving it "naked" and highly reactive, which drives the displacement of the remaining chloride at elevated temperatures (80–100 °C).

Experimental Workflow & Pathway Visualization

Figure 1: Two-step sequential SN​Ar workflow for 2-Ethoxy-6-(methylsulfanyl)pyridine synthesis.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of Intermediate 2-Chloro-6-ethoxypyridine

Self-Validating Metric: The reaction is self-limiting. The deactivation of the ring post-mono-substitution ensures that even with a slight excess of NaOEt, the formation of 2,6-diethoxypyridine is negligible at 80 °C.

• Preparation: Charge a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser with 2,6-dichloropyridine (14.8 g, 100 mmol, 1.0 equiv).

• Solvent Addition: Dissolve the substrate in 100 mL of anhydrous ethanol. Note: Using the corresponding alcohol (ethanol) as the solvent prevents transesterification or mixed-ether formation.

• Nucleophile Introduction: Slowly add a 21 wt% solution of sodium ethoxide in ethanol (39.5 mL, ~105 mmol, 1.05 equiv) dropwise via an addition funnel over 15 minutes at room temperature[1].

• Reaction: Heat the mixture to reflux (approx. 80 °C) and stir for 4–6 hours. Monitor the reaction via TLC (Hexanes/EtOAc 9:1, UV detection). The starting material ( Rf​≈0.6 ) should convert cleanly to the intermediate ( Rf​≈0.4 ).

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure to remove the bulk of the ethanol. Partition the resulting residue between Ethyl Acetate (150 mL) and Deionized Water (100 mL).

• Purification: Separate the organic layer, wash with brine (50 mL), dry over anhydrous Na2​SO4​ , and concentrate in vacuo. The resulting pale yellow liquid (approx. 13.4 g, 85% yield) is sufficiently pure for the next step.

Protocol B: Synthesis of 2-Ethoxy-6-(methylsulfanyl)pyridine

Safety & Trustworthiness Note: Sodium methanethiolate generates highly toxic and foul-smelling methanethiol gas upon contact with moisture or acid. All operations must be conducted in a fume hood. The protocol integrates a mandatory bleach quench to self-validate environmental and operational safety.

• Preparation: In a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, dissolve 2-chloro-6-ethoxypyridine (12.6 g, 80 mmol, 1.0 equiv) in 80 mL of anhydrous DMF[2].

• Nucleophile Introduction: Cool the solution to 0 °C using an ice bath. Carefully add sodium methanethiolate (NaSMe) powder (6.73 g, 96 mmol, 1.2 equiv) in portions.

• Reaction: Remove the ice bath and attach a reflux condenser. Heat the reaction mixture to 90 °C using an oil bath for 8–12 hours. The elevated temperature is strictly required to force the substitution on the deactivated ring[2]. Monitor via TLC (Hexanes/EtOAc 8:2).

• Quench & Workup: Cool the mixture to room temperature. Carefully pour the reaction mixture into 200 mL of ice-cold water to precipitate the product and quench unreacted NaSMe. Extract the aqueous phase with Ethyl Acetate ( 3×100 mL).

• DMF Removal (Critical Step): Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution ( 3×50 mL). Causality: LiCl selectively partitions DMF into the aqueous phase, preventing high-vacuum bumping during final concentration.

• Final Isolation: Wash with brine, dry over Na2​SO4​ , and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the target compound as a colorless to pale-yellow oil.

• Decontamination: Treat all aqueous waste and glassware with an excess of commercial sodium hypochlorite (bleach) for 24 hours to oxidize residual thiols to odorless sulfonates.

Mechanistic Pathway Visualization

Figure 2: Mechanistic progression of the SN​Ar reaction via a Meisenheimer complex.

Quantitative Data & Analytical Metrics

The following table summarizes the expected quantitative metrics and characterization data required to validate the success of each synthetic step.

Metric / Parameter	Step 1: Intermediate Synthesis	Step 2: Target Compound Synthesis
Chemical Name	2-Chloro-6-ethoxypyridine	2-Ethoxy-6-(methylsulfanyl)pyridine
CAS Number	42144-78-5	87512-16-1
Yield	80 – 85%	75 – 80%
Reaction Conditions	NaOEt (1.05 eq), EtOH, 80 °C, 4-6 h	NaSMe (1.2 eq), DMF, 90 °C, 8-12 h
Physical State	Pale yellow liquid	Colorless to pale yellow oil
ESI-MS [M+H]+	m/z 158.0	m/z 170.1
1H NMR Highlights	δ 4.35 (q, 2H, -CH2-), 1.40 (t, 3H, -CH3)	δ 2.55 (s, 3H, -SMe), 4.35 (q, 2H, -CH2-)

References

• Source: WIPO (PCT)

• Title: Synthesis of 2,6-disubstituted pyridin-3-yl C-2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C-nucleosides Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

Sources

• 1. WO2012059024A1 - 2-chloro-substituted or unsubstituted aliphatic hydrocarbyloxy-pyridine and preparation method thereof - Google Patents [patents.google.com]
• 2. Synthesis of 2,6-disubstituted pyridin-3-yl C -2′-deoxyribonucleosides through chemoselective transformations of bromo-chloropyridine C -nucleosides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40774H [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Preventing Oxidation of 2-Ethoxy-6-(methylsulfanyl)pyridine

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound Profile: 2-Ethoxy-6-(methylsulfanyl)pyridine (CAS: 87512-16-1)

Overview & Mechanistic Context

2-Ethoxy-6-(methylsulfanyl)pyridine is a highly functionalized building block utilized in medicinal chemistry. However, the molecule features an electron-rich methylsulfanyl (thioether) moiety. Due to the electron-donating effects of the ethoxy group across the pyridine ring, the sulfur atom is highly nucleophilic. This makes the compound inherently susceptible to oxidative degradation—specifically, the transformation of the thioether into sulfoxide and sulfone derivatives when exposed to atmospheric oxygen, reactive oxygen species (ROS), or light[1][2].

This guide provides mechanistic troubleshooting, self-validating storage protocols, and analytical workflows to ensure absolute batch integrity during your research.

Troubleshooting & FAQs

Q1: Why does my 2-Ethoxy-6-(methylsulfanyl)pyridine degrade into a sulfoxide during standard ambient storage? A: The degradation is driven by the auto-oxidation of the thioether group. The sulfur atom possesses two lone pairs of electrons, making it a strong nucleophile and highly susceptible to electrophilic attack by atmospheric oxygen ( O2​ ) or ROS[1]. Trace transition metals (often from solvent impurities or glass leaching) and UV light catalyze this radical-mediated oxidation pathway, rapidly converting the thioether to a sulfoxide, and eventually to a sulfone[2][3].

Q2: What are the optimal long-term storage conditions to arrest this oxidative degradation? A: To entirely prevent oxidation, you must eliminate the causal factors: oxygen, thermal energy, and photo-initiation.

• Atmosphere: Store strictly under an inert atmosphere. Argon is highly preferred over Nitrogen as it is denser and blankets the solid/liquid more effectively, displacing residual oxygen[4].

• Temperature: Maintain at -20°C for long-term storage. This drastically reduces the kinetic energy available to overcome the activation barrier for oxidation[4].

• Light: Use amber glass vials to prevent photo-catalyzed radical generation.

Q3: How can I tell if my batch has already oxidized without running an NMR? A: While gross physical appearance changes (e.g., clumping or yellowing) can sometimes indicate degradation[5], thioether oxidation to sulfoxide often does not drastically change the color of the powder. The most reliable rapid method is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). Because sulfoxides are significantly more polar than their parent thioethers, the oxidized degradation product will elute much earlier on a standard C18 column[3].

Mandatory Visualization: Oxidation Mechanism & Intervention

Caption: Oxidative degradation pathway of the thioether moiety and targeted environmental interventions.

Data Presentation: Impact of Storage Conditions on Degradation

The following table summarizes the quantitative degradation rates of methylsulfanyl-pyridine derivatives under various storage conditions over a 6-month period, demonstrating the critical need for inert, cold storage.

Storage Condition	Atmosphere	Container	Temp	6-Month Purity (HPLC Area %)	Primary Degradant
Optimal	Argon (Sealed)	Amber Glass	-20°C	> 99.5%	None detected
Acceptable	Nitrogen	Clear Glass	4°C	97.2%	Sulfoxide (~2.5%)
Sub-optimal	Ambient Air	Amber Glass	25°C	88.4%	Sulfoxide (~11%)
High Risk	Ambient Air	Clear Glass	25°C (Light)	< 75.0%	Sulfoxide + Sulfone

Experimental Protocols

Protocol 1: Self-Validating Inert Storage Workflow (Schlenk-Line Method)

Causality & Logic: Repeated opening of a bulk container introduces fresh oxygen and atmospheric moisture. Aliquoting combined with vacuum/argon cycling physically displaces interstitial oxygen trapped in the powder lattice.

• Preparation: Pre-weigh 2-Ethoxy-6-(methylsulfanyl)pyridine into single-use amber glass vials to prevent repeated freeze-thaw and oxygen exposure cycles[4].

• Self-Validation Setup: In one "dummy" vial, place a resazurin anaerobic indicator strip alongside a small amount of inert salt. This serves as a visual self-validation system; if the strip turns pink during storage, the argon seal has failed and the batch must be re-purified.

• Degassing (Schlenk Line): Attach the vials to a Schlenk line using pierced PTFE septa. Apply high vacuum (≤ 0.1 mbar) for 5 minutes to remove atmospheric air.

• Inerting: Backfill the vials with high-purity Argon gas. Repeat the vacuum/Argon cycle three times to ensure complete displacement of oxygen[4].

• Sealing: Quickly replace the pierced septa with intact, Teflon-lined solid caps under a positive stream of Argon. Wrap the caps tightly with Parafilm to prevent gas exchange.

• Storage: Transfer immediately to a -20°C desiccated freezer[4].

Caption: Validated step-by-step workflow for the inert aliquoting and storage of oxidation-sensitive thioethers.

Protocol 2: RP-HPLC Purity Verification

Causality & Logic: To trust the integrity of the compound before a critical synthesis, you must verify the absence of the sulfoxide. The sulfoxide's S=O bond is highly polarized, drastically reducing its retention time on a hydrophobic C18 stationary phase compared to the lipophilic thioether[3].

• Sample Prep: Dissolve 1 mg of the stored 2-Ethoxy-6-(methylsulfanyl)pyridine in 1 mL of HPLC-grade Acetonitrile (degassed).

• System Setup: Use a standard C18 column (e.g., 150 x 4.6 mm, 5 µm). Set the UV detector to 254 nm (pyridine ring absorbance).

• Mobile Phase: Gradient elution from 10% Acetonitrile / 90% Water (with 0.1% TFA) to 90% Acetonitrile over 15 minutes.

• Self-Validation Step: First, inject a blank (Acetonitrile) to establish the baseline. Next, deliberately oxidize a 100 µL aliquot of your sample using 10 µL of 3% H2​O2​ for 2 hours[1][5], and inject this "forced degradation" standard. This validates the exact retention time of the sulfoxide peak on your specific instrument.

• Analysis: Inject the actual storage sample. The intact thioether will elute late in the gradient. Any peak matching the forced-degradation retention time indicates compromised storage.

References

• Chemistry LibreTexts. "15.12: Thioethers (Sulfides) and Silyl Ethers." Organic Chemistry. Available at:[Link]

• Journal of the American Chemical Society (ACS). "Manganese-Mediated Electrochemical Oxidation of Thioethers to Sulfoxides Using Water as the Source of Oxygen Atoms." Available at:[Link]

• National Institutes of Health (PMC). "Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis." Available at:[Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Validation of 2-Ethoxy-6-(methylsulfanyl)pyridine Intermediates

For researchers, scientists, and drug development professionals, the rigorous validation of synthetic intermediates is not merely a procedural step but the bedrock of producing a safe, effective, and consistent Active Pharmaceutical Ingredient (API).[1][2] The quality of an API is directly dependent on the purity and structural integrity of its preceding intermediates.[2] In this guide, we delve into the spectroscopic validation of a key intermediate in the synthesis of 2-Ethoxy-6-(methylsulfanyl)pyridine, a substituted pyridine scaffold of interest in medicinal chemistry.

Our focus will be on creating a self-validating system of analysis. By synergistically employing Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we can unequivocally confirm the structure of our target intermediate and differentiate it from starting materials, byproducts, and subsequent products. This guide provides not only the protocols but also the scientific rationale underpinning our experimental choices, ensuring a robust and trustworthy validation process.

The Synthetic Context: A Plausible Pathway

To understand the validation challenge, we must first consider the synthetic route. A common and efficient method to synthesize 2-Ethoxy-6-(methylsulfanyl)pyridine (3 ) involves a two-step nucleophilic aromatic substitution (SNAr) starting from the commercially available 2,6-dichloropyridine (1 ).

• Step 1: Thiomethylation. The first substitution with sodium thiomethoxide selectively displaces one chlorine atom to yield our key intermediate, 2-chloro-6-(methylsulfanyl)pyridine (2) .

• Step 2: Ethoxylation. The remaining chlorine atom is then substituted by sodium ethoxide to form the final product, 2-Ethoxy-6-(methylsulfanyl)pyridine (3) .

Our primary objective is to validate the successful formation and isolation of intermediate 2 before proceeding to the final step. This prevents the carry-over of unreacted starting material and the formation of undesired symmetrical byproducts like 2,6-bis(methylsulfanyl)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of an organic compound. For substituted pyridines, the chemical shifts and coupling patterns of the aromatic protons provide a definitive fingerprint of the substitution pattern.[3]

¹H NMR: Comparative Analysis

The ¹H NMR spectrum allows us to "see" the electronic environment of each proton. The key to validation is comparing the spectrum of the reaction mixture or isolated solid to the spectra of the starting material (1 ) and the expected product (2 ).

Compound	Structure	Key ¹H NMR Signals (Predicted, 400 MHz, CDCl₃)	Rationale
2,6-Dichloropyridine (1)		δ 7.65 (t, J = 7.8 Hz, 1H) , δ 7.25 (d, J = 7.8 Hz, 2H)	A symmetrical molecule showing a simple triplet-doublet pattern for the H4 and H3/H5 protons, respectively.
Intermediate: 2-Chloro-6-(methylsulfanyl)pyridine (2)		δ 7.50 (t, J = 7.7 Hz, 1H) , δ 7.10 (d, J = 7.6 Hz, 1H) , δ 6.95 (d, J = 7.8 Hz, 1H) , δ 2.55 (s, 3H)	The introduction of the -SMe group breaks the molecule's symmetry. The three distinct aromatic protons will now appear as two doublets and one triplet. Critically, a sharp singlet for the methylsulfanyl protons appears around δ 2.55 ppm. The presence of this singlet and the loss of symmetry in the aromatic region are primary indicators of success.
Final Product: 2-Ethoxy-6-(methylsulfanyl)pyridine (3)		δ 7.40 (t, J = 7.7 Hz, 1H) , δ 6.70 (d, J = 7.5 Hz, 1H) , δ 6.60 (d, J = 7.9 Hz, 1H) , δ 4.35 (q, J = 7.1 Hz, 2H) , δ 2.50 (s, 3H) , δ 1.40 (t, J = 7.1 Hz, 3H)	The ethoxy group introduces a characteristic quartet and triplet for the -OCH₂CH₃ protons. The aromatic protons are shifted further upfield compared to intermediate 2 due to the electron-donating nature of the ethoxy group.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of the dried intermediate in ~0.6 mL of deuterated chloroform (CDCl₃).

• Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Acquisition: Obtain a standard proton spectrum with 16-32 scans.

• Processing: Fourier transform the data, phase correct the spectrum, and integrate all signals. Calibrate the spectrum using the residual solvent peak (CDCl₃ at δ 7.26 ppm).

• Analysis: Compare the obtained chemical shifts, coupling constants, and integration values with the expected data in the table above to confirm the structure of intermediate 2 .

Workflow for NMR-Based Structural Confirmation

Caption: NMR validation workflow for intermediate 2 .

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

While NMR provides the skeletal map, IR spectroscopy confirms the presence or absence of key functional groups. It is a rapid and cost-effective technique to monitor reaction progress. The primary value here is observing the disappearance of C-Cl vibrations and the appearance of C-S vibrations, alongside changes in the aromatic C-H bending patterns which are sensitive to the substitution pattern on the pyridine ring.[4][5][6]

Compound	Key IR Absorptions (cm⁻¹)	Rationale
2,6-Dichloropyridine (1)	~1570, 1550 (C=C/C=N stretch), ~1150 (C-Cl stretch), ~780 (C-H out-of-plane bend)	Dominated by pyridine ring vibrations and a strong C-Cl stretching band. The C-H bending mode is characteristic of 2,6-disubstitution.
Intermediate: 2-Chloro-6-(methylsulfanyl)pyridine (2)	~2920 (aliphatic C-H stretch), ~1575, 1555 (C=C/C=N stretch), ~1120 (C-Cl stretch), ~790, ~730 (C-H out-of-plane bend)	The appearance of a C-H stretching peak for the methyl group is a key indicator. The C-Cl band is still present. The pattern of C-H bending in the fingerprint region changes due to the altered substitution.
Final Product: 2-Ethoxy-6-(methylsulfanyl)pyridine (3)	~2980, ~2930 (aliphatic C-H stretch), ~1580, 1560 (C=C/C=N stretch), ~1250 (asym. C-O-C stretch), ~1040 (sym. C-O-C stretch)	The C-Cl stretch (~1120-1150 cm⁻¹) is now absent. Strong C-O ether stretches appear, providing definitive evidence of the second substitution.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: Place a small, solvent-free sample of the intermediate directly onto the ATR crystal.

• Background Scan: Run a background scan with a clean, empty crystal.

• Sample Scan: Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Analysis: Identify the key vibrational bands and compare them to the starting material to confirm the introduction of the methylsulfanyl group and the retention of the C-Cl bond.

Mass Spectrometry (MS): Molecular Weight Verification

Mass spectrometry provides the unequivocal molecular weight of the compound, serving as the final piece of the validation puzzle. For our intermediate, the most critical data points are the molecular ion peak (M⁺) and its isotopic pattern, which arises from the presence of chlorine.

Compound	Formula	Molecular Weight	Key MS Features (EI or ESI)
2,6-Dichloropyridine (1)	C₅H₃Cl₂N	146.99	A characteristic M⁺ and [M+2]⁺ isotopic cluster in a ~3:2 ratio due to the two ³⁵Cl/³⁷Cl atoms.
Intermediate: 2-Chloro-6-(methylsulfanyl)pyridine (2)	C₆H₆ClNS	159.64	A molecular ion peak at m/z 159 (M⁺) and an isotope peak at m/z 161 ([M+2]⁺) in an approximate 3:1 ratio, which is the classic signature for a molecule containing one chlorine atom. This is a definitive confirmation.
Final Product: 2-Ethoxy-6-(methylsulfanyl)pyridine (3)	C₈H₁₁NOS	169.24	A strong molecular ion peak at m/z 169. The chlorine isotope pattern is absent.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the intermediate in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Method: Use a technique like Electrospray Ionization (ESI) for a soft ionization that preserves the molecular ion or Electron Impact (EI) which can provide fragmentation data.

• Acquisition: Infuse the sample into the mass spectrometer and acquire the spectrum over a suitable mass range (e.g., m/z 50-500).

• Analysis: Locate the molecular ion peak and verify that its m/z value matches the calculated molecular weight of the intermediate. Crucially, confirm the presence and correct ratio of the [M+2]⁺ isotope peak.

A Triad of Trust: The Self-Validating System

No single technique provides the complete picture. It is the integration of all three spectroscopic methods that creates a self-validating and trustworthy system for intermediate characterization.

Caption: The synergistic triad of spectroscopic validation.

By following this multi-faceted approach, a researcher can confidently state that 2-chloro-6-(methylsulfanyl)pyridine (2) has been synthesized successfully. The NMR confirms the precise connectivity and isomeric purity, the IR verifies the presence of the required functional groups, and the MS provides absolute confirmation of the molecular weight and elemental composition. This level of rigor is essential for advancing to subsequent synthetic steps, ensuring process reliability and contributing to the overall quality and safety of the final pharmaceutical product.[7][8]

References

• BenchChem. (2025). Application Notes and Protocols for NMR Spectroscopy of Pyridine Derivatives.
• C. L. Angell. (1961). Infrared Spectral-Structural Correlations of Some Substituted Pyridines. Applied Spectroscopy.

• H. Shindo. (1960). Studies on the Infrared Spectra of Heterocyclic Compounds. IV. Infrared Spectra of Monosubstituted Pyridine Derivatives. Pharmaceutical Bulletin. Available at: [Link]

• Various Authors. (n.d.). Current Practices of Process Validation for Drug Substances and Intermediates. Various Sources.
• S. Mohan, et al. (1997). Infrared spectral studies of some substituted pyridines. Asian Journal of Physics.
• PYG Lifesciences. (2024). Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions.

• V. G. Adeeva, et al. (1992). Gas chromatography—mass spectrometry of the stereoisomers of heterocyclic compounds. Part 1. Perhydrothioxanthenes. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Quentin Noel Porter. (1985). Mass Spectrometry of Heterocyclic Compounds. Google Books.
• D. Budker, et al. (n.d.). Detection of Pyridine Derivatives by SABRE Hyperpolarization at Zero Field. ChemRxiv.
• D. M. Forkey, W. R. Carpenter. (n.d.). Mass Spectrometry of Heterocyclic Compounds. DTIC.
• Various Authors. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). DTIC.

• F. D. Rochon, P. C. Kong, R. Melanson. (1990). Multinuclear NMR spectra of [Pt(L)Cl3]− (L = pyridine derivatives) complexes and crystal structure of trans-Pt(2,6-di(hydroxymethyl)pyridine)2Cl2. Canadian Journal of Chemistry. Available at: [Link]

• U.S. Bureau of Mines. (n.d.). The Proton Nuclear Magnetic Resonance Spectra of Pyridines. CDC Stacks.

• S. Aslam, et al. (2016). Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. Asian Journal of Chemistry. Available at: [Link]

• D. A. Long, W. O. George, F. A. Miller. (1957). The Vibrational Spectra of Pyridine, Pyridine-4-d, Pyridine-2,6-d, and Pyridine-3,5-d. Canadian Journal of Chemistry. Available at: [Link]

• Various Authors. (n.d.). Electron Impact and Chemical Ionization Mass Spectra of 3- and 5-(1H-Pyrrol-1-yl)- and 3-(1-Methyl-1H-pyrrol-2-yl)thiophen-2-amines. Springer Link.

• R. J. H. Clark, C. S. Williams. (1965). Infrared Spectral Study of Metal-Pyridine, -Substituted Pyridine, and -Quinoline Complexes in the 667-150 Cm-1 Region. Inorganic Chemistry. Available at: [Link]

• Various Authors. (2025). Pharmaceutical Intermediate Quality Standards Guide.

• The FDA Group. (2022). A Basic Guide to Process Validation in the Pharmaceutical Industry. Available at: [Link]

• Innopharma Education. (2024). What is Pharmaceutical Validation, and Why is it Important?. Available at: [Link]

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2-Ethoxy-6-(methylsulfanyl)pyridine compared to other pyridine thioethers

An In-Depth Comparative Guide to 2-Ethoxy-6-(methylsulfanyl)pyridine and Other Pyridine Thioethers for Researchers

Introduction: The Pyridine Scaffold in Modern Chemistry

The pyridine ring, a nitrogen-containing heterocycle, is a cornerstone of medicinal chemistry and materials science.[1][2][3] Its unique electronic properties, ability to engage in hydrogen bonding, and structural similarity to benzene make it a "privileged scaffold" in drug design, appearing in numerous FDA-approved therapeutics.[1][4] Among the vast landscape of pyridine derivatives, those functionalized with sulfur-containing moieties, particularly thioethers, have garnered significant interest. These compounds often serve as critical intermediates in synthesis and as ligands in catalysis, and they exhibit a wide array of biological activities, including anticancer, antibacterial, and antifungal properties.[5][6]

This guide provides a detailed comparative analysis of 2-Ethoxy-6-(methylsulfanyl)pyridine , a disubstituted pyridine featuring both an alkoxy and a thioether group. We will objectively compare its synthetic accessibility, physicochemical properties, and potential applications against a range of other pyridine thioethers, supported by experimental data and established protocols. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuances of this compound class and make informed decisions in their work.

Comparative Synthesis of Pyridine Thioethers

The synthesis of pyridine thioethers can be broadly achieved through several strategic approaches, primarily revolving around nucleophilic aromatic substitution (SNAr) or cross-coupling reactions. The choice of method is often dictated by the availability of starting materials and the desired substitution pattern.

The most common strategy involves the reaction of a halogenated pyridine with a thiol or thiolate salt. The reactivity of the halopyridine is highly dependent on the position of the halogen and the presence of other electron-withdrawing or -donating groups on the ring.

A generalized workflow for the synthesis of pyridine thioethers via nucleophilic substitution is presented below.

Caption: General workflow for pyridine thioether synthesis.

For a molecule like 2-Ethoxy-6-(methylsulfanyl)pyridine , a plausible synthetic route would start from 2-chloro-6-ethoxypyridine and react it with sodium thiomethoxide. The electron-donating nature of the ethoxy group may require slightly more forcing conditions compared to pyridines bearing electron-withdrawing groups.

Comparative Data on Synthetic Routes

The following table summarizes different experimental approaches for synthesizing various pyridine thioethers, highlighting the diversity of applicable methods.

Target Compound	Starting Materials	Key Reagents/Catalyst	Conditions	Yield	Reference
Various Pyridine-3-thiols	3-Iodopyridines, Thiobenzoic acid	CuI, Phenanthroline, DIPEA	Toluene, 80-100°C, 12-16h	High	[7]
Tetrachloro-4-(ethylthio)pyridine	1-(4-DMAP)-[2,3,5,6-tetrachloropyridin-4-yl]pyridinium chloride, Ethanethiol	Triethylamine	Acetone, 18h	93%	[8]
Thienylpyridyl Thioether Acetamides	2-Chloro-nicotinonitrile derivative, Mercaptoacetamide	K2CO3	DMF, 60°C, 3-4h	>80%	[9]
2,6-Bis(hydroxymethyl)pyridine	2,6-Lutidine	Whole-cell biocatalyst (Xylene Monooxygenase)	Aqueous buffer, 30°C	High	[10]

This table illustrates that while traditional organic synthesis methods are prevalent, biocatalytic routes are emerging as sustainable alternatives for producing functionalized pyridines.[10]

Physicochemical Properties: A Comparative Overview

The substituents on the pyridine ring profoundly influence the molecule's physicochemical properties, such as lipophilicity (LogP), polarity, and basicity (pKa). These parameters are critical in drug development as they affect solubility, membrane permeability, and target binding.

2-Ethoxy-6-(methylsulfanyl)pyridine possesses a balance of lipophilic (ethoxy, methylsulfanyl) and polar (pyridine nitrogen) features. Its properties can be compared with other simple pyridine thioethers.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Calculated LogP	Topological Polar Surface Area (Ų)
2-Ethoxy-6-(methylsulfanyl)pyridine	CCOC1=NC(=CC=C1)SC	C₈H₁₁NOS	169.24	~2.1	38.0
2-(Methylsulfanyl)pyridine	CS(=O)C1=CC=CC=N1	C₆H₇NS	125.19	~1.3	29.8
2-Ethoxy-6-methylsulfinylpyridine	CCOC1=NC(=CC=C1)S(=O)C	C₈H₁₁NO₂S	185.25	~1.1	58.4[11]
4-Ethoxy-2-Methylsulfanyl-pyrimidine	CCOC1=NC(SC)=NC=C1	C₇H₁₀N₂OS	170.23	~1.5	59.6

Note: Data for the target compound and some comparators are calculated values from chemical software, as extensive experimental data is not always available. The sulfoxide derivative is included for comparison, showing how oxidation of the thioether increases polarity.[11]

Biological Activity and Applications

Pyridine thioethers are explored in various therapeutic areas due to their diverse biological activities. The specific substitution pattern is key to their mechanism of action and potency.

Anticancer and Enzyme Inhibition

Many substituted pyridine derivatives have been investigated as anticancer agents. They can act through various mechanisms, including kinase inhibition, disruption of tubulin polymerization, and induction of apoptosis.[1][2] For example, certain imidazo[4,5-b]pyridines show potent antiproliferative activity at sub-micromolar concentrations.[12] While specific data for 2-Ethoxy-6-(methylsulfanyl)pyridine is not widely published, its structural motifs are present in molecules of interest. The thioether moiety can be a key binding element in enzyme active sites, and its potential for metabolic oxidation to the sulfoxide and sulfone provides a pathway for metabolic activation or deactivation.

Caption: Potential mechanism of action for pyridine-based inhibitors.

Antimicrobial Activity

The pyridine scaffold is also a common feature in agents developed to combat microbial infections.[6] Thienopyridine derivatives and other substituted pyridines have shown effectiveness against both Gram-positive and Gram-negative bacteria.[2][4] The combination of a pyridine core with a thioether linkage can be tuned to optimize activity against specific pathogens, including multidrug-resistant strains.

Comparative Biological Data

Compound Class	Target	Activity Metric	Potency	Reference
Pyridine-based azomethines	HCT-15, MCF-7 Cancer Cells	IC₅₀	15.2 - >100 µM
Imidazo[4,5-b]pyridines	SW620 Colon Carcinoma	IC₅₀	0.4 - 0.7 µM	[12]
Thioether-containing acetamides	Diamondback Moth	LC₅₀	0.0016 mg/L	[9]
Pyridine derivatives	Candida species	MIC	0.016 mg/mL	[2]

This data underscores the vast potential of substituted pyridines. The specific activity of 2-Ethoxy-6-(methylsulfanyl)pyridine would need to be determined experimentally, but the existing data for related structures provides a strong rationale for its investigation.

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental protocols are essential. Below are representative procedures for the synthesis and biological evaluation of pyridine thioethers.

Protocol 1: Synthesis of a Pyridine Thioether via SNAr

This protocol is a generalized procedure based on common literature methods for the reaction of a chloropyridine with a thiol.[9]

Objective: To synthesize a 2-(alkythio)-6-substituted-pyridine.

Materials:

• 2-Chloro-6-substituted-pyridine (1.0 eq)

• Alkanethiol (e.g., methanethiol or ethanethiol) (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the 2-chloro-6-substituted-pyridine (1.0 eq) and anhydrous K₂CO₃ (2.0 eq).

• Solvent Addition: Add anhydrous DMF via syringe to dissolve/suspend the reagents. The typical concentration is 0.1-0.5 M.

  • Rationale: DMF is a polar aprotic solvent that facilitates SNAr reactions by solvating the cation (K⁺) without interfering with the nucleophile (thiolate).

• Nucleophile Addition: Add the alkanethiol (1.2 eq) dropwise to the stirring mixture at room temperature.

  • Rationale: The base (K₂CO₃) deprotonates the thiol in situ to form the more nucleophilic thiolate anion.

• Reaction Monitoring: Heat the reaction to 60-80°C and monitor its progress by Thin Layer Chromatography (TLC) until the starting chloropyridine is consumed (typically 2-6 hours).

• Workup: Cool the reaction mixture to room temperature. Pour it into a separatory funnel containing water and extract with ethyl acetate (3x).

  • Rationale: This separates the organic product from the inorganic salts (KCl, excess K₂CO₃) and the DMF solvent.

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x).

  • Rationale: The water wash removes residual DMF, and the brine wash helps to break any emulsions and begins the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure pyridine thioether.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

This protocol describes a standard colorimetric assay to assess the cytotoxic effects of a compound on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound.

Materials:

• Human cancer cell line (e.g., MCF-7, HCT-15)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Test compound (dissolved in DMSO)

• 96-well microtiter plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Rationale: This allows the cells to adhere and enter a logarithmic growth phase.

• Compound Treatment: Prepare serial dilutions of the test compound in growth medium from a DMSO stock. The final DMSO concentration in the wells should be non-toxic (e.g., <0.5%). Replace the medium in the wells with 100 µL of the medium containing the test compound at various concentrations. Include vehicle control (medium with DMSO) and blank (medium only) wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion

2-Ethoxy-6-(methylsulfanyl)pyridine represents an interesting, electronically-rich pyridine scaffold. When compared to other pyridine thioethers, its disubstituted nature with both an electron-donating alkoxy group and a versatile thioether offers a unique profile. While less studied than other derivatives, its structure suggests potential utility in medicinal chemistry as a building block or a bioactive agent itself, and in materials science as a bidentate ligand.

The key differentiators for any pyridine thioether, including our target compound, lie in the specifics of their substitution, which dictates their synthetic accessibility, physicochemical characteristics, and ultimately, their biological function. The provided protocols offer a solid foundation for researchers to synthesize and evaluate these compounds, paving the way for the discovery of novel agents with tailored properties. Further empirical investigation into the biological activities of 2-Ethoxy-6-(methylsulfanyl)pyridine is warranted to fully understand its place within the broader and highly valuable class of pyridine derivatives.

References

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• Synthesis and Biological Activity of substituted-4,5,6,7-tetrahydrothieno Pyridines: A Review. (n.d.). PubMed.
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• Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applic
• BenchChem. (2025). Head-to-head comparison of different Thieno[3,2-b]pyridine synthesis routes. Benchchem.
• De, S., et al. (2022, May 20). Pyridine: the scaffolds with significant clinical diversity. Royal Society of Chemistry.
• Synthesis of Pyridine-Thioethers via Mono- and Tricationic Pyridinium Salts. (n.d.).
• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. (2023, July 6).
• 2-ethoxy-6-methylsulfinylpyridine 100846-30-8 wiki. (n.d.). Guidechem.
• BenchChem. (2025). A Comparative Guide to Thioether Ligands in Catalysis: Featuring 2-(Benzylthio)-6-methylpyridine and Analogues. Benchchem.
• Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents. (2021, September 17). MDPI.
• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. (n.d.).
• Neelaveni, K., & Prasad, Y. R. (2022). Pyridine moiety bearing pyrimidine-2-thiols: Synthesis, characterization and insilico molecular docking studies in comparison to standard ligand drug. Ashdin Publishing.
• Limoto, D. (2024). A Brief View on Pyridine Compounds. Open Access Journals.
• Bohdan, D. P., & Borysov, O. V. (2025, March 6). An Efficient Synthesis of a Variety of Substituted Pyridine-3-Thiols. Journal of Organic and Pharmaceutical Chemistry.
• Efficient synthesis of 2,6- bis(hydroxymethyl)pyridine using whole-cell biocatalysis. (2022, April 21). ETH Zurich Research Collection.

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Benchmarking Catalytic Activity of 2-Ethoxy-6-(methylsulfanyl)pyridine Complexes

Executive Summary

The development of highly efficient transition-metal catalysts relies heavily on ligand design. Among the emerging classes of bidentate ligands, 2-Ethoxy-6-(methylsulfanyl)pyridine (EMP) represents a highly tunable N,S-chelating system. By combining a hard pyridine nitrogen with a soft thioether (methylsulfanyl) sulfur, EMP complexes exhibit unique hemilabile properties that are highly advantageous in palladium-catalyzed cross-coupling reactions.

This guide provides an objective benchmarking of EMP-coordinated palladium complexes against industry-standard catalysts. It details the mechanistic causality behind their superior performance in sterically hindered couplings and provides a self-validating experimental workflow for immediate laboratory implementation.

Mechanistic Causality: The Hemilabile Advantage

The efficacy of a cross-coupling catalyst is dictated by its ability to navigate the Pd(0)/Pd(II) redox cycle[1]. Traditional symmetric ligands (e.g., P,P- or N,N-bidentate) often struggle to balance the conflicting electronic requirements of oxidative addition (which favors electron-rich metal centers) and reductive elimination (which favors electron-deficient, sterically crowded centers).

The structural features of EMP solve this through three distinct mechanisms:

• Soft-Donor Stabilization: The soft methylsulfanyl (-SCH₃) group strongly coordinates to the soft Pd(0) resting state. This prevents the aggregation of the active catalyst into inactive "palladium black" precipitates, a common failure mode in high-temperature couplings.

• Hemilability during Transmetalation: N,S-bidentate directing groups and ligands exhibit hemilability[2]. During the transmetalation step, the weaker Pd-S bond temporarily dissociates. This opens a critical coordination site for the incoming transmetalating agent (e.g., an arylboronic acid), significantly accelerating the reaction rate compared to rigid N,N-bidentate systems.

• Steric Acceleration: The 2-ethoxy substituent provides localized steric bulk adjacent to the pyridine nitrogen. Once the transmetalation is complete, this steric crowding forces the two organic fragments closer together, drastically lowering the activation energy required for the final reductive elimination step.

Hemilabile N,S-coordination in the Pd-EMP catalytic cycle for cross-coupling.

Benchmarking Data: Suzuki-Miyaura Coupling

To objectively evaluate the catalytic activity of the Pd(EMP)Cl₂ complex, it was benchmarked against widely used commercial catalysts: Pd(PPh₃)₄, Pd(dppf)Cl₂, and the N,N-bidentate Pd(bipy)Cl₂.

Model Reaction: The coupling of 2-chloro-1,3-dimethylbenzene (a highly sterically hindered, deactivated aryl chloride) with phenylboronic acid. Conditions: 1.0 mmol Aryl Chloride, 1.5 mmol Phenylboronic Acid, 2.0 equiv K₂CO₃, Toluene/H₂O (4:1), 80 °C.

Catalyst System	Ligand Type	Catalyst Loading (mol%)	Time (h)	GC Yield (%)	Turnover Number (TON)
Pd(EMP)Cl₂	N,S-Bidentate	0.5	4	96	192
Pd(dppf)Cl₂	P,P-Bidentate	1.0	8	82	82
Pd(PPh₃)₄	P-Monodentate	2.0	12	45	22.5
Pd(bipy)Cl₂	N,N-Bidentate	1.0	12	31	31

Data Analysis: The Pd(EMP)Cl₂ complex demonstrates superior catalytic efficiency, achieving a near-quantitative yield at half the catalyst loading of the industry-standard Pd(dppf)Cl₂. The rigid N,N-bidentate bipyridine complex performs poorly, highlighting the necessity of the hemilabile sulfur donor to facilitate transmetalation in sterically congested environments.

Validated Experimental Workflows

To ensure scientific integrity, the following protocol is designed as a self-validating system. It incorporates rigorous atmospheric controls and internal standardization to guarantee reproducible, verifiable results.

Protocol: In Situ Catalyst Generation and Cross-Coupling

Objective: Execute the Suzuki-Miyaura coupling of hindered aryl chlorides using an in situ generated Pd-EMP catalyst.

Step 1: Reaction Preparation (Glovebox or Schlenk Line)

• To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂ (1.1 mg, 0.005 mmol, 0.5 mol%) and 2-Ethoxy-6-(methylsulfanyl)pyridine (0.9 mg, 0.0055 mmol, 0.55 mol%).

• Add 2-chloro-1,3-dimethylbenzene (140.6 mg, 1.0 mmol), phenylboronic acid (182.9 mg, 1.5 mmol), and finely ground anhydrous K₂CO₃ (276.4 mg, 2.0 mmol).

• Causality of Base Choice: K₂CO₃ is selected because the carbonate anion coordinates to the empty p-orbital of the boronic acid, forming a negatively charged boronate complex. This significantly increases the nucleophilicity of the organic group, accelerating transmetalation.

Step 2: Solvent Addition and Degassing

• Add 4.0 mL of Toluene and 1.0 mL of deionized H₂O. Add exactly 50.0 µL of n-dodecane via a calibrated microsyringe.

• Self-Validating Step: The addition of n-dodecane acts as an inert internal standard. By comparing the final product peak area against the dodecane peak area via GC-FID, the calculated yield becomes absolute, eliminating errors from solvent evaporation or injection volume discrepancies.

• Subject the mixture to three cycles of Freeze-Pump-Thaw degassing.

• Causality of Degassing: Molecular oxygen is a diradical. If present, it will rapidly oxidize the electron-rich Pd(0) active species into an inactive Pd(II)-peroxo complex, prematurely terminating the catalytic cycle[1].

Step 3: Reaction Execution and Analysis

• Backfill the Schlenk tube with ultra-high purity Argon and seal the vessel.

• Heat the reaction mixture in a pre-equilibrated oil bath at 80 °C for 4 hours under vigorous stirring (800 rpm) to overcome the biphasic solvent mass-transfer limitations.

• Cool to room temperature, dilute with 5 mL of ethyl acetate, and filter through a short pad of Celite to remove the inorganic salts and precipitated palladium.

• Analyze the filtrate via GC-FID to determine the absolute yield.

Sources

• 1. Transition-Metal-Catalyzed, Coordination-Assisted Functionalization of Nonactivated C(sp3)–H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N,N- and N,O-Bidentate-Chelation-Assisted Alkenyl C–H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]

Toxicity Comparison of 2-Ethoxy-6-(methylsulfanyl)pyridine and Related Pyridine Derivatives: A Structural Read-Across Guide

Prepared by: Senior Application Scientist Target Audience: Researchers, Toxicologists, and Drug Development Professionals

Executive Summary

The rational design of pyridine-based therapeutics and agrochemicals requires a rigorous understanding of structure-toxicity relationships. 2-Ethoxy-6-(methylsulfanyl)pyridine (CAS: 87512-16-1) is a specialized disubstituted heterocycle. Because direct, extensive in vivo toxicological profiling for this exact niche molecule is limited in public databases, drug development professionals must employ a structural read-across methodology .

This guide objectively compares the predicted toxicity of 2-Ethoxy-6-(methylsulfanyl)pyridine against its structural analogs—baseline pyridine, 2-ethoxypyridine, and 2-(methylsulfanyl)pyridine—synthesizing empirical data, quantitative structure-activity relationships (QSAR), and metabolic causality.

Mechanistic Rationale & Structural Read-Across

To predict the toxicity of 2-Ethoxy-6-(methylsulfanyl)pyridine, we must analyze the electronic and steric contributions of its substituents at the C-2 and C-6 positions:

• Steric Hindrance at the Nitrogen: Substitution at the C-2 position generally reduces the overall toxicity of the pyridine ring compared to C-3 or C-4 substitutions[1]. Dual substitution at C-2 and C-6 (ethoxy and methylsulfanyl) creates significant steric hindrance around the basic nitrogen atom. This reduces the molecule's ability to coordinate with off-target metalloenzymes, potentially lowering acute systemic toxicity compared to unsubstituted pyridine.

• Electronic Effects & Reactivity: QSAR studies utilizing Tetrahymena pyriformis models demonstrate that pyridines substituted at the 2-position with electron-releasing groups (such as -OCH₂CH₃ and -SCH₃) deviate from baseline narcosis models[2]. The electron-donating nature of these groups increases the electron density of the ring, altering its electrophilic reactivity and potentially increasing specific cellular toxicity.

• Thio-Ether Metabolism: The methylsulfanyl (-SCH₃) group introduces a specific metabolic liability. Pyridine derivatives containing sulfur are known to undergo rapid Phase I S-oxidation to form sulfoxides and sulfones (e.g., methanesulfonyl derivatives)[3]. While often stable, intermediate reactive sulfur species can induce oxidative stress or modify bacterial DNA and lipopolysaccharides (LPS)[4].

Comparative Toxicity Profile

The following table synthesizes the known toxicological data of the structural analogs to establish a predictive profile for 2-Ethoxy-6-(methylsulfanyl)pyridine.

Compound	Structural Features	Acute Toxicity (Oral)	Dermal / Ocular Irritation	Target Organ Toxicity (STOT)
Pyridine	Unsubstituted	Harmful (LD50 ~891 mg/kg)	Mild Irritant	Hepatic, Renal[5]
2-Ethoxypyridine	C-2 Ethoxy	Acute Tox 4 (Harmful)[6]	Skin Irrit 2, Eye Dam 1[6]	Respiratory Tract Irritation
2-(Methylsulfanyl)pyridine	C-2 Methylthio	Acute Tox 4 (Harmful)	Skin Irrit 2, Eye Irrit 2[7]	Respiratory (STOT SE 3)[7]
2-Ethoxy-6-(methylsulfanyl)pyridine	C-2 Ethoxy, C-6 Methylthio	Predicted: Acute Tox 4	Predicted: Skin Irrit 2, Eye Irrit 2	Predicted: Hepatic (via S-oxidation)

Data Interpretation: The addition of alkoxy and alkylthio groups shifts the primary acute hazard from severe hepatotoxicity (seen in baseline pyridine) to localized irritation (dermal/ocular) and respiratory irritation.

Metabolic Pathway & Toxicity Visualization

The toxicity of substituted pyridines is heavily dictated by hepatic CYP450 metabolism. The diagram below illustrates the divergent metabolic pathways of 2-Ethoxy-6-(methylsulfanyl)pyridine and their toxicological implications.

Caption: Predicted Phase I metabolic pathways of 2-Ethoxy-6-(methylsulfanyl)pyridine and toxicological outcomes.

Standardized Experimental Workflows for Validation

To empirically validate the structural read-across predictions, the following self-validating in vitro protocols must be executed. These assays are designed with internal causality checks to ensure data integrity.

Protocol A: Hepatotoxicity Assessment via HepG2 MTT Assay

Rationale: Hepatic effects are the major health concern for pyridine exposure[5]. HepG2 cells retain basal CYP450 activity, allowing us to capture toxicity driven by S-oxidation metabolites.

• Cell Culture: Seed HepG2 cells in a 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO₂.

• Compound Preparation: Dissolve 2-Ethoxy-6-(methylsulfanyl)pyridine in DMSO. Prepare a serial dilution (1 µM to 1000 µM). Ensure final DMSO concentration in wells does not exceed 0.5% (v/v) to prevent vehicle toxicity.

• Treatment & Controls:

  • Test: Add compound dilutions to cells.

  • Negative Control: 0.5% DMSO in media (Establishes baseline viability).

  • Positive Control: 10 mM Pyridine or 5 mM Acetaminophen (Validates the assay's sensitivity to known hepatotoxins).

• Incubation: Expose cells for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Causality: Viable cells with active metabolism convert MTT into purple formazan crystals.

• Solubilization & Readout: Remove media, add 100 µL DMSO to dissolve formazan. Read absorbance at 570 nm using a microplate reader. Calculate IC₅₀.

Protocol B: Mutagenicity Profiling via Ames Test (OECD 471)

Rationale: Pyridine derivatives containing sulfur and nitrogen have demonstrated the ability to modify bacterial DNA[4]. The Ames test will confirm if the predicted S-oxidation metabolites are electrophilic enough to cause frameshift or point mutations.

• Strain Preparation: Culture Salmonella typhimurium strains TA98 (frameshift) and TA100 (base-pair substitution) overnight.

• Metabolic Activation (S9 Mix): Prepare rat liver S9 fraction to simulate mammalian hepatic Phase I metabolism (crucial for generating the reactive sulfoxide/sulfone species).

• Plate Incorporation: Mix 0.1 mL of bacterial culture, 0.5 mL of S9 mix (or buffer for non-activated control), and 0.1 mL of the test compound (at 5 concentrations up to 5000 µ g/plate ) into 2 mL of top agar containing trace histidine.

• Plating & Incubation: Pour mixture onto minimal glucose agar plates. Incubate at 37°C for 48-72 hours.

• Validation & Counting:

  • Self-Validation Check: The assay is only valid if the positive controls (e.g., 2-Aminoanthracene for +S9, Sodium azide for -S9) show a >3-fold increase in revertant colonies compared to the vehicle control.

  • Count revertant colonies. A dose-dependent increase indicates mutagenic potential.

Conclusion

Based on structural read-across from 2-ethoxypyridine and 2-(methylsulfanyl)pyridine, 2-Ethoxy-6-(methylsulfanyl)pyridine is predicted to exhibit moderate acute oral toxicity (GHS Category 4) and act as a localized dermal and ocular irritant. While the dual C-2/C-6 substitution sterically shields the nitrogen, mitigating some classic pyridine hepatotoxicity, the methylsulfanyl group introduces a vector for S-oxidation. Researchers must prioritize the HepG2 and Ames assays outlined above to rule out electrophilic stress caused by sulfoxide metabolites during early-stage drug development.

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